Ethyl 4-aminothiazole-5-carboxylate
Overview
Description
Ethyl 4-aminothiazole-5-carboxylate is a chemical compound with the CAS Number: 152300-59-9 and a molecular weight of 172.21 . It is a solid substance that should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of this compound derivatives involves the reaction of Ethyl 2-aminothiazole-4-carboxylate (0.05 mol) and aldehyde/ketone (0.05 mol) in absolute ethanol (30 mL). A few drops of glacial acetic acid are added, and the reaction mixture is stirred and refluxed for 12 hours .Molecular Structure Analysis
The InChI Code for this compound is 1S/C6H8N2O2S/c1-2-10-6(9)4-5(7)8-3-11-4/h3H,2,7H2,1H3 .Scientific Research Applications
Antimicrobial Activity
Ethyl 4-aminothiazole-5-carboxylate derivatives demonstrate significant antimicrobial activities. A study by Desai, Bhatt, and Joshi (2019) on ethyl 2-amino-4-methylthiazole-5-carboxylate, a close derivative, highlights its efficacy against various strains of bacteria and fungi. The research employed advanced techniques like 3D-QSAR analysis to establish structure-activity relationships of the synthesized molecules, indicating their potential in developing new antimicrobial agents (Desai, Bhatt, & Joshi, 2019).
Synthetic Chemistry Applications
In synthetic chemistry, this compound serves as a precursor for various compounds. Boy and Guernon (2005) utilized it to produce ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate analogs via Michael-like addition of secondary amines. This process indicates the compound's versatility in synthesizing diverse chemical structures (Boy & Guernon, 2005).
Development of Fluorescent Probes
Wang et al. (2017) researched ethyl 2-(4-(acryloyloxy)-3-formylphenyl)-4-methylthiazole-5-carboxylate, demonstrating its application in developing colorimetric and ratiometric fluorescent probes. These probes are useful for detecting biothiols in physiological media, showcasing the compound's potential in analytical chemistry and diagnostics (Wang et al., 2017).
Application in Antitubercular Agents
The compound's derivatives have also been evaluated for antitubercular activities. Abo-Ashour et al. (2018) synthesized hybrids of 2-amino-4-methylthiazole with 5-ethyl carboxylate functionality and tested them against Mycobacterium tuberculosis. The findings suggest the potential of these compounds as lead compounds for antitubercular therapeutics (Abo-Ashour et al., 2018).
Use in Cancer Research
In cancer research, derivatives of this compound have been explored for their anti-cancer properties. Ilyas et al. (2021) designed and synthesized compounds based on this derivative and assessed their effectiveness against colorectal cancer, indicating the potential of these derivatives in cancer therapy (Ilyas et al., 2021).
Mechanism of Action
Target of Action
Ethyl 4-aminothiazole-5-carboxylate is a derivative of 2-aminothiazole, which has been identified as a promising scaffold in medicinal chemistry and drug discovery research . The 2-aminothiazole scaffold is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib . It has been documented that different 2-aminothiazole analogs exhibited potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines .
Mode of Action
It is known that 2-aminothiazole derivatives can interact with various targets, leading to changes in cellular processes . For instance, Traf2- and Nck-interacting kinase (TNIK) has been proposed as a first-in-class anti-cancer target molecule to regulate the Wnt signaling pathway .
Biochemical Pathways
It is known that 2-aminothiazole derivatives can affect various biochemical pathways, including those involved in cancer progression . For example, TNIK, a potential target of 2-aminothiazole derivatives, plays a crucial role in the Wnt signaling pathway, which is involved in cell proliferation and differentiation .
Pharmacokinetics
It is known that the compound has a molecular weight of 17221 The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability are not fully understood
Result of Action
It is known that 2-aminothiazole derivatives can exhibit potent and selective inhibitory activity against various human cancerous cell lines . This suggests that this compound may have potential anticancer effects.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Thiazole derivatives have been shown to interact with a wide range of enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific structure and functional groups present in the thiazole derivative.
Cellular Effects
Other 2-aminothiazole derivatives have been shown to exhibit potent and selective inhibitory activity against a wide range of human cancerous cell lines .
Molecular Mechanism
Other aminothiazole inhibitors have been shown to regulate the Wnt signaling pathway, which plays a crucial role in cell proliferation and differentiation .
Temporal Effects in Laboratory Settings
It is known that the compound should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C to maintain its stability .
Dosage Effects in Animal Models
The effects of Ethyl 4-aminothiazole-5-carboxylate at different dosages in animal models have not been reported. Other 2-aminothiazole derivatives have shown significant biological activity in animal models .
Metabolic Pathways
Thiazole derivatives are known to interact with various enzymes and cofactors, which could potentially influence metabolic flux or metabolite levels .
Transport and Distribution
The compound’s lipophilicity and water solubility suggest that it may be able to cross cell membranes and distribute within cells .
Subcellular Localization
Its lipophilicity and water solubility suggest that it may be able to cross cell membranes and localize within various cellular compartments .
Properties
IUPAC Name |
ethyl 4-amino-1,3-thiazole-5-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2S/c1-2-10-6(9)4-5(7)8-3-11-4/h3H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJFZZDZSPYBKBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CS1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10597416 | |
Record name | Ethyl 4-amino-1,3-thiazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10597416 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
152300-59-9 | |
Record name | Ethyl 4-amino-1,3-thiazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10597416 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Aminothiazole-5-carboxylic acid ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.